Cas no 61260-35-3 (4-Thiazolidinone, 2,2-diethyl-)

• Product Name: 4-Thiazolidinone, 2,2-diethyl-
• CAS No: 61260-35-3
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 486780
• PubChem ID: 71397680
• Update Time: 2025-04-19

4-Thiazolidinone, 2,2-diethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 2,2-diethyl-
• 2,2-diethyl-1,3-thiazolidin-4-one
• DTXSID60819155
• 61260-35-3

• Inchi： 1S/C7H13NOS/c1-3-7(4-2)8-6(9)5-10-7/h3-5H2,1-2H3,(H,8,9)
• InChI Key： IJCXESHXYBVSDI-UHFFFAOYSA-N
• SMILES： S1CC(NC1(CC)CC)=O

Computed Properties

• Exact Mass: 159.07189
• Monoisotopic Mass: 159.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1